Cas no 1344914-38-0 ((1S)-1-Pyrimidin-2-ylethanol)

• Product Name: (1S)-1-Pyrimidin-2-ylethanol
• CAS No: 1344914-38-0
• MF: C₆H₈N₂O
• MW: 124.1405
• MDL: MFCD20400841
• CID: 4741305
• PubChem ID: 78998548
• Update Time: 2026-02-25

(1S)-1-Pyrimidin-2-ylethanol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(Pyrimidin-2-yl)ethanol
• (1S)-1-(pyrimidin-2-yl)ethan-1-ol
• (1S)-1-Pyrimidin-2-ylethanol
• 1344914-38-0
• AKOS017508497
• MFCD20400841
• P19373
• (S)-1-(Pyrimidin-2-yl)ethan-1-ol
• AS-78635
• CS-0266732
• EN300-1839771

• MDL： MFCD20400841
• Inchi： 1S/C6H8N2O/c1-5(9)6-7-3-2-4-8-6/h2-5,9H,1H3/t5-/m0/s1
• InChI Key： YTMHZXYXPHNWMA-YFKPBYRVSA-N
• SMILES： O([H])[C@@]([H])(C([H])([H])[H])C1=NC([H])=C([H])C([H])=N1

Computed Properties

• Exact Mass: 124.063663g/mol
• Monoisotopic Mass: 124.063663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 81.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46
• Molecular Weight: 124.14g/mol
• XLogP3: -0.2

Additional information on (1S)-1-Pyrimidin-2-ylethanol

Comprehensive Guide to (1S)-1-Pyrimidin-2-ylethanol (CAS No. 1344914-38-0): Properties, Applications, and Market Insights

(1S)-1-Pyrimidin-2-ylethanol (CAS No. 1344914-38-0) is a chiral compound featuring a pyrimidine ring and an ethanol moiety. This optically active alcohol has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The (1S)-enantiomer exhibits distinct biological activities compared to its (1R)-counterpart, making it particularly valuable in asymmetric synthesis and drug development.

The molecular structure of (1S)-1-Pyrimidin-2-ylethanol combines the hydrogen-bonding capability of the pyrimidine nitrogen atoms with the versatility of the hydroxyl group. This dual functionality allows the compound to serve as both a hydrogen bond donor and acceptor, contributing to its wide range of applications in medicinal chemistry. Recent studies highlight its potential as a building block for kinase inhibitors, a hot topic in cancer research and targeted therapy development.

In pharmaceutical applications, (1S)-1-Pyrimidin-2-ylethanol has shown promise as a precursor for chiral drug intermediates. The global pharmaceutical industry's growing focus on enantiopure compounds has increased demand for such specialty chemicals. Researchers are particularly interested in its potential for creating asymmetric catalysts and biologically active molecules, aligning with current trends in green chemistry and sustainable synthesis methods.

The agrochemical sector has also explored (1S)-1-Pyrimidin-2-ylethanol for developing novel crop protection agents. With increasing concerns about food security and sustainable agriculture, compounds containing the pyrimidine scaffold are being investigated for their pesticidal and herbicidal properties. The chiral nature of this compound may lead to more selective and environmentally friendly agrochemicals, addressing current market demands for reduced ecological impact.

From a synthetic chemistry perspective, (1S)-1-Pyrimidin-2-ylethanol offers interesting possibilities for stereoselective transformations. The compound can undergo various reactions including oxidation to the corresponding ketone, substitution at the hydroxyl position, or functionalization of the pyrimidine ring. These transformations are particularly relevant in the context of modern organocatalysis and metal-free synthesis approaches that dominate current research trends.

The physicochemical properties of (1S)-1-Pyrimidin-2-ylethanol contribute to its versatility. The compound typically appears as a white to off-white crystalline solid with moderate solubility in polar organic solvents. Its stability under various conditions makes it suitable for diverse synthetic applications. Researchers appreciate its relatively straightforward purification methods, which is crucial for maintaining high enantiomeric excess in final products.

Market analysis indicates growing interest in (1S)-1-Pyrimidin-2-ylethanol among specialty chemical suppliers. The compound's CAS number (1344914-38-0) has seen increased search frequency in scientific databases, reflecting its rising importance in research and development. Suppliers are responding to this demand by offering the material in various quantities, from milligram-scale for research purposes to kilogram quantities for industrial applications.

Quality control aspects of (1S)-1-Pyrimidin-2-ylethanol production are critical, especially for pharmaceutical applications. Advanced analytical techniques such as chiral HPLC and NMR spectroscopy are employed to ensure high enantiomeric purity. The compound's characterization typically includes determination of optical rotation, melting point, and spectroscopic fingerprints, all essential for establishing batch-to-batch consistency.

Recent patent literature reveals innovative applications of (1S)-1-Pyrimidin-2-ylethanol derivatives in various therapeutic areas. Particularly noteworthy is its incorporation into protein kinase inhibitors, a class of drugs that has transformed cancer treatment paradigms. The compound's structural features allow for optimal binding to kinase domains while maintaining favorable pharmacokinetic properties, addressing current challenges in targeted cancer therapy.

Environmental and safety considerations for (1S)-1-Pyrimidin-2-ylethanol handling follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when working with this material. The compound's environmental fate and toxicity profile are subjects of ongoing research, particularly in light of increasing regulatory scrutiny on chemical substances.

The future outlook for (1S)-1-Pyrimidin-2-ylethanol appears promising, with potential expansions into new application areas. Emerging research suggests possible uses in material science, particularly in the development of chiral materials for optoelectronic applications. Additionally, its utility in asymmetric organocatalysis continues to attract attention from academic and industrial researchers alike.

For researchers seeking (1S)-1-Pyrimidin-2-ylethanol, several reputable suppliers offer the compound with detailed specifications. Key purchasing considerations include enantiomeric purity (typically ≥98% ee), batch documentation, and analytical certificates. The growing availability of this chiral building block reflects the chemical industry's response to the increasing demand for enantiopure intermediates in drug discovery and development.

In conclusion, (1S)-1-Pyrimidin-2-ylethanol (CAS No. 1344914-38-0) represents a valuable chiral synthon with diverse applications across multiple scientific disciplines. Its unique structural features, combined with the current emphasis on enantioselective synthesis in pharmaceutical and agrochemical research, position this compound as an important tool for modern chemical innovation. As research continues to uncover new applications, the significance of this optically active pyrimidine derivative is likely to grow further in the coming years.